2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide
Overview
Description
2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide, also known as Clomazone, is a widely used herbicide that is used to control weeds in various crops. It is a selective herbicide that works by inhibiting the biosynthesis of carotenoids in plants, which leads to the death of the targeted weeds. Clomazone has been used for over three decades and has proven to be effective in controlling various weed species.
Mechanism of Action
2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide works by inhibiting the biosynthesis of carotenoids in plants. Carotenoids are pigments that are essential for photosynthesis and protect plants from oxidative stress. By inhibiting carotenoid biosynthesis, 2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide disrupts the photosynthetic process, leading to the death of the targeted weeds.
Biochemical and Physiological Effects:
2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide has been found to have a low toxicity to non-target organisms, including humans and animals. However, studies have shown that it can cause irritation to the skin and eyes. It has also been found to have a low potential for bioaccumulation in the environment.
Advantages and Limitations for Lab Experiments
2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide is a widely used herbicide that has been extensively studied for its effectiveness in weed control. Its low toxicity to non-target organisms makes it a safer alternative to other herbicides. However, its effectiveness can be limited by factors such as soil type, weather conditions, and weed species.
Future Directions
Further research is needed to understand the long-term effects of 2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide on the environment and non-target organisms. Studies are also needed to develop more effective and sustainable weed control methods that minimize the use of herbicides. Additionally, research is needed to develop new herbicides with different modes of action to reduce the risk of herbicide resistance in weeds.
Scientific Research Applications
2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide has been extensively studied for its effectiveness in weed control and its impact on the environment. Research has shown that 2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide is effective in controlling various weed species, including barnyardgrass, foxtail, and pigweed. It has also been found to have a low toxicity to non-target organisms, making it a safer alternative to other herbicides.
properties
IUPAC Name |
2-(2-chlorophenoxy)-N-(2-methylsulfanylphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO2S/c1-20-14-9-5-3-7-12(14)17-15(18)10-19-13-8-4-2-6-11(13)16/h2-9H,10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEKOGOAIKIJKKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)COC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenoxy)-N-[2-(methylthio)phenyl]acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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